Cas no 57816-04-3 (Benzenebutanoic acid, 3-methoxy-, methyl ester)

Benzenebutanoic acid, 3-methoxy-, methyl ester structure
57816-04-3 structure
Product Name:Benzenebutanoic acid, 3-methoxy-, methyl ester
CAS No:57816-04-3
MF:C12H16O3
MW:208.253643989563
CID:344065
PubChem ID:14238512
Update Time:2025-04-19

Benzenebutanoic acid, 3-methoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzenebutanoic acid, 3-methoxy-, methyl ester
    • methyl 4-(3-methoxyphenyl)butanoate
    • 57816-04-3
    • AKOS027550828
    • DTXSID00557807
    • Inchi: 1S/C12H16O3/c1-14-11-7-3-5-10(9-11)6-4-8-12(13)15-2/h3,5,7,9H,4,6,8H2,1-2H3
    • InChI Key: UFTRWLUEQCNGBA-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=CC(=C1)CCCC(=O)OC

Computed Properties

  • Exact Mass: 208.10998
  • Monoisotopic Mass: 208.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53

Benzenebutanoic acid, 3-methoxy-, methyl ester Related Literature

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.